Cas no 362472-81-9 (Withanoside IV)

Withanoside IV structure

Product Name:Withanoside IV

CAS No:362472-81-9

Molecular Formula:C₄₀H₆₂O₁₅

Molecular Weight:782.91128

MDL:MFCD09264637

CID:836176

PubChem ID:329751512

Withanoside IV Properties

Names and Identifiers

- Withanoside IV
- WITHANOSIDE IV(P)
- WITHANOSIDE IV(SH)(NEW)
- (1α,3β,22R)-3-[(6-O-β-D-Glucopyranosyl-β-D-glucopyranosyl)oxy]-1,22,27-trihydroxy-ergosta-5,24-dien-26-oic acid δ-lactone
- 362472-81-9
- UNII-156GUP486T
- WITHANOSIDE IV [USP-RS]
- 156GUP486T
- Withanoside IV, analytical standard
- Q27251700
- (2R)-2-[(1S)-1-[(1S,3R,8S,9S,10R,13S,14S,17R)-1-hydroxy-10,13-dimethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethyl]-5-(hydroxymethyl)-4-methyl-2,3-dihydropyran-6-one
- Withanoside iv, (+)-
- DTXSID40746874
- AKOS040762510
- Ergosta-5,24-dien-26-oic acid, 3-((6-o-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-1,22,27-trihydroxy-, sigma-lactone, (1alpha,3beta,22R)-
- (1alpha,3beta,22R)-1,26-Dihydroxy-27-oxo-22,27-epoxyergosta-5,24-dien-3-yl 6-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
- Withanoside IV, United States Pharmacopeia (USP) Reference Standard
- SCHEMBL16365858
- ERGOSTA-5,24-DIEN-26-OIC ACID, 3-((6-O-.BETA.-D-GLUCOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-1,22,27-TRIHYDROXY-, .SIGMA.-LACTONE, (1.ALPHA.,3.BETA.,22R)-
- (+)-Withanoside IV
- FS-10672
- (2R)-2-((1S)-1-((1S,3R,8S,9S,10R,13S,14S,17R)-1-hydroxy-10,13-dimethyl-3-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxymethyl)oxan-2-yl)oxy-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-17-yl)ethyl)-5-(hydroxymethyl)-4-methyl-2,3-dihydropyran-6-one
- WITHANOSIDE IV (CONSTITUENT OF ASHWAGANDHA ROOT)
- G91236
- WITHANOSIDEIV
- CHEBI:231688
- WITHANOSIDE IV (USP-RS)
- MDL： MFCD09264637
- InChIKey： VUQQGHSDHGOYRH-IFUSOADVSA-N
- Inchi： InChI=1S/C40H62O15/c1-17-11-26(53-36(50)22(17)14-41)18(2)23-7-8-24-21-6-5-19-12-20(13-29(43)40(19,4)25(21)9-10-39(23,24)3)52-38-35(49)33(47)31(45)28(55-38)16-51-37-34(48)32(46)30(44)27(15-42)54-37/h5,18,20-21,23-35,37-38,41-49H,6-16H2,1-4H3/t18-,20+,21-,23+,24-,25-,26+,27+,28+,29-,30+,31+,32-,33-,34+,35+,37+,38+,39+,40-/m0/s1
- SMILES： CC1=C(C(=O)OC(C1)C(C)C2CCC3C2(CCC4C3CC=C5C4(C(CC(C5)OC6C(C(C(C(O6)COC7C(C(C(C(O7)CO)O)O)O)O)O)O)O)C)C)CO

Computed Properties

Exact Mass: 782.40887127g/mol
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 15
Rotatable Bond Count: 9
Monoisotopic Mass: 782.40887127g/mol
Heavy Atom Count: 55
Complexity: 1470
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 20
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 245Å²

Experimental Properties

Solubility: Pyridine (Slightly)
Density: 1.43

Withanoside IV Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AF71450-1mg	WITHANOSIDEIV	362472-81-9		1mg	$802.00	2024-04-20
ChromaDex Standards	ASB-00023253-005-5mg	WITHANOSIDE IV	362472-81-9	%	5mg	$475.00
PhytoLab	80632-50mg	Withanoside IV	362472-81-9	≥ 90.0 %	50mg	€1813.4999999999998
TargetMol Chemicals	TN5260-1mg	Withanoside IV	362472-81-9		1mg	￥ 3930	2024-07-19
TRC	W498955-1mg	Withanoside IV	362472-81-9		1mg	$ 701.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-475947-1 mg	Withanoside IV,	362472-81-9		1mg	￥2,858.00	2023-07-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1719532-15MG	Withanoside IV	362472-81-9		15mg	¥3776.14	2025-01-11